Cas no 400085-56-5 (5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 400085-56-5
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• MDL: MFCD01316932
• CID: 925163
• PubChem ID: 3824244
• Update Time: 2025-05-20

5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylic acid
• 6L-338S
• AKOS005096235
• SCHEMBL13911599
• 400085-56-5
• A824847
• 5-(4-methoxyphenyl)-[1,2,4]oxadiazole-3-carboxylic acid
• EN300-1119734
• Oprea1_644061
• DTXSID20396912

• MDL： MFCD01316932
• Inchi： 1S/C10H8N2O4/c1-15-7-4-2-6(3-5-7)9-11-8(10(13)14)12-16-9/h2-5H,1H3,(H,13,14)
• InChI Key： UVNSBLCNDDHPQO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 220.04800
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• PSA: 85.45000
• LogP: 1.44340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 400085-56-5)

5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 400085-56-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the oxadiazole family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural motif of 1,2,4-oxadiazole is known for its stability and ability to interact with biological targets, making it a valuable scaffold for designing novel therapeutic agents.

The presence of a 4-methoxyphenyl substituent in the molecule introduces additional functionality and influences its electronic and steric properties. This aromatic group not only enhances the solubility and bioavailability of the compound but also participates in various chemical interactions, such as hydrogen bonding and π-stacking, which are crucial for its biological activity. The carboxylic acid moiety at the 3-position further extends the compound's reactivity, allowing for further derivatization and functionalization, which is often employed in medicinal chemistry to optimize pharmacokinetic properties.

Recent advancements in pharmaceutical research have highlighted the importance of oxadiazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds incorporating the 1,2,4-oxadiazole core exhibit promising activities against a range of targets, including enzymes and receptors involved in inflammation, cancer, and infectious diseases. The 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylic acid derivative has been investigated for its potential as an anti-inflammatory agent, with preliminary studies suggesting that it can modulate key inflammatory pathways by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, this compound has shown promise in anticancer research. The 4-methoxyphenyl group is known to enhance binding affinity to biological targets by improving hydrophobic interactions. Preclinical studies have indicated that derivatives of 1,2,4-oxadiazole can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key signaling cascades. The carboxylic acid group also plays a role in these interactions by participating in salt formation or conjugation with other bioactive molecules, which can improve drug delivery and target specificity.

The synthesis of 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions involving appropriate precursors followed by functional group transformations to introduce the 4-methoxyphenyl and carboxylic acid moieties. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacological profile of 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylic acid has been further explored through computational modeling and molecular docking studies. These approaches have helped researchers understand the interactions between the compound and its target proteins at a molecular level. The results suggest that the 1,2,4-oxadiazole core interacts with key residues in target enzymes through hydrogen bonding and hydrophobic interactions, while the 4-methoxyphenyl group enhances binding affinity by filling hydrophobic pockets. The carboxylic acid group also contributes to binding stability by forming salt bridges or coordinating with metal ions present in the active site.

Recent clinical trials have begun to evaluate the therapeutic potential of oxadiazole derivatives in human patients. While results are still emerging,5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylic acid has shown encouraging signs in early-phase studies for conditions such as chronic inflammation and certain types of cancer. These trials not only assess the safety and efficacy of the compound but also provide valuable insights into its mechanism of action. The integration of preclinical data with clinical observations will be crucial for determining the future role of this compound in therapeutic regimens.

The versatility of 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylic acid extends beyond its direct biological activity; it also serves as a valuable building block for designing more complex drug candidates. By modifying its structure through chemical derivatization, researchers can fine-tune its pharmacological properties to achieve desired outcomes such as improved solubility、bioavailability、and target specificity. The combination of computational chemistry、high-throughput screening、and structural biology has accelerated the discovery process，allowing for rapid identification of promising derivatives.

In conclusion,5-(4-methoxyphenyl)-1,2，4 - oxadiazole - 3 - carboxylic acid (CAS No. 400085 - 56 - 5) is a multifaceted compound with significant potential in pharmaceutical research。 Its unique structural features，including the 1，2，4 - oxadiazole core、the 4 - methoxyphenyl substituent、and the carboxylic acid moiety，contribute to its diverse biological activities。 Ongoing studies continue to uncover new therapeutic applications，making it a promising candidate for further development。 As our understanding of molecular interactions evolves，compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes。